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Compound of Interest

Compound Name: BMS-986470

Cat. No.: B15542348

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical administration of

BMS-986470, a first-in-class, orally bioavailable molecular glue that dually degrades ZBTB7A

and WIZ, leading to the induction of fetal hemoglobin (HbF).[1] The following sections detail the

dosage regimens used in key animal models, experimental protocols for in vivo studies, and

the underlying signaling pathway.

Quantitative Data Summary
The following tables summarize the reported dosages of BMS-986470 used in various

preclinical animal models.

Table 1: Dosage of BMS-986470 in Mouse Models
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Animal Model
Dosing
Regimen

Route of
Administration

Duration Key Findings

Engrafted

NBSGW Mice
1, 5, and 6 mg/kg Once daily (q.d.) 14 days

Dose-

proportional

pharmacokinetic

s/pharmacodyna

mics, HbF

activation

Townes Mice

(expressing

human CRBN)

Not Specified Not Specified Not Specified

Significantly

induced F-cells

and γ-globin

protein, reduced

sickling under

hypoxic

conditions ex

vivo

Table 2: Dosage of BMS-986470 in Rat Models

Animal Model
Dosing
Regimen

Route of
Administration

Duration Key Findings

Rat 2 mg/kg
Intravenous (i.v.)

/ Oral (p.o.)
Not Specified

Pharmacokinetic

studies

Table 3: Dosage of BMS-986470 in Non-Human Primate Models
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Animal Model
Dosing
Regimen

Route of
Administration

Duration Key Findings

Cynomolgus

Monkey
1 mg/kg

Intravenous (i.v.)

/ Oral (p.o.)
Not Specified

Pharmacokinetic

studies

Naïve Healthy

Cynomolgus

Monkey

0.3, 1.5, and 7.5

mg/kg
Daily 16 days

Dose-dependent

degradation of

WIZ and

ZBTB7A,

increased

immature

erythrocytes, and

elevated HBG1/2

transcript and γ-

globin protein.

Well-tolerated at

7.5 mg/kg.[1]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of BMS-986470 and a general

workflow for preclinical evaluation.
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Mechanism of Action of BMS-986470

BMS-986470 Mediated Degradation

Downstream Effects

BMS-986470

Cereblon (CRBN)
E3 Ligase Complex

binds

ZBTB7A & WIZ
(Transcriptional Repressors)

recruits

Proteasome

targeted for

Degradation

γ-globin Gene
(HBG1/2)

de-repression of

Fetal Hemoglobin (HbF)
Production

increased transcription

Erythrocytes

increased levels in

Amelioration of
Sickle Cell Disease Pathology
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General Preclinical Evaluation Workflow for BMS-986470

Animal Model Selection Drug Administration

Sample Collection

Analysis

Townes Mouse Model
(SCD Phenotype)

Oral Gavage / IV Injection
(Specified dose and frequency)

Cynomolgus Monkey
(Safety & PD)

Dose Formulation
(e.g., in appropriate vehicle)

Blood Sampling (serial)
for Pharmacokinetics

Blood/Tissue Sampling
for Pharmacodynamics

LC-MS/MS Analysis
(Drug Concentration)

Flow Cytometry
(F-cells, Biomarkers)

Western Blot / Proteomics
(ZBTB7A/WIZ levels)

RT-qPCR
(γ-globin mRNA)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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